5-(2,4-diethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone

• IUPAC Name: (5Z)-5-[(2,4-diethoxyphenyl)methylidene]-3-methyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C15H18N2O3S/c1-4-19-11-7-6-10(13(9-11)20-5-2)8-12-14(18)17(3)15(21)16-12/h6-9H,4-5H2,1-3H3,(H,16,21)/b12-8-
• InChI Key: TUFCGNGQCFHQPD-WQLSENKSSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C=C2C(=O)N(C(=S)N2)C)OCC
• Isomeric SMILES: CCOC1=CC(=C(C=C1)/C=C\2/C(=O)N(C(=S)N2)C)OCC
• Molecular Formula: C15H18N2O3S
• Molecular Weight: 306.4 g/mol

Description

5-(2,4-diethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone, also known as DMTI, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DMTI is a heterocyclic compound that contains an imidazolidinone ring and a thioxo group. This compound has been studied extensively for its biological and chemical properties.

Mechanism of Action

5-(2,4-diethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes. By inhibiting these enzymes, this compound has been shown to have anti-inflammatory properties. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the proliferation of cancer cells, induces apoptosis in cancer cells, and inhibits the activity of COX-2 and LOX enzymes. In vivo studies have shown that this compound has anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(2,4-diethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone in lab experiments is its high purity and yield. The synthesis method has been optimized to yield high purity this compound. Another advantage is its potential applications in various fields, including medicinal chemistry, material science, and catalysis. One limitation is the lack of in vivo studies on the toxicity and pharmacokinetics of this compound.

Future Directions

There are several future directions for the study of 5-(2,4-diethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone. One direction is the synthesis of this compound derivatives with improved anti-cancer and anti-inflammatory properties. Another direction is the study of the toxicity and pharmacokinetics of this compound in vivo. Additionally, the use of this compound as a precursor for the synthesis of MOFs and as a catalyst in various reactions warrants further investigation.

Scientific Research Applications

5-(2,4-diethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone has been studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, this compound has been shown to have anti-cancer and anti-inflammatory properties. In material science, this compound has been used as a precursor for the synthesis of metal-organic frameworks (MOFs). In catalysis, this compound has been used as a catalyst in various reactions, including the synthesis of benzimidazoles and the oxidation of alcohols.